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Introduction

Florfenicol is a broad-spectrum synthetic antibiotic, structurally related to thiamphenicol and
chloramphenicol. It is utilized in veterinary medicine to treat a variety of bacterial infections in
cattle, swine, poultry, and aquaculture. The presence of florfenicol residues in honey is a
significant concern for food safety and international trade, as many countries have established
maximum residue limits (MRLS) or prohibit their presence entirely.[1][2] Consequently, sensitive
and reliable analytical methods are crucial for monitoring florfenicol levels in honey.

Solid-phase extraction (SPE) is a widely adopted technique for the cleanup and concentration
of analytes from complex matrices like honey prior to chromatographic analysis.[3][4] This
application note provides a detailed protocol for the extraction of florfenicol from honey using
SPE, ensuring high recovery and removal of interfering matrix components. The subsequent
analysis is typically performed using Liquid Chromatography with tandem mass spectrometry
(LC-MS/MS) for accurate quantification.[5][6][7]

Experimental Protocol
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This protocol is a synthesis of established methods for the solid-phase extraction of florfenicol
from honey.

Materials and Reagents:

» Solid-Phase Extraction (SPE) Cartridges: Reversed-phase cartridges such as Agilent Bond
Elut Plexa PCX or Waters Oasis HLB are recommended.[6]

o Florfenicol analytical standard

e Honey sample

e Deionized water

e Methanol, HPLC grade

o Acetonitrile, HPLC grade

e Ammonium hydroxide

o Ethyl acetate

e 50 mL polypropylene centrifuge tubes

o Vortex mixer

e Centrifuge

e SPE manifold

» Nitrogen evaporator

Sample Preparation:

o Accurately weigh 5 g of a representative honey sample into a 50 mL centrifuge tube.
e Add 20 mL of deionized water to the tube.

o Vortex vigorously for 1-2 minutes until the honey is completely dissolved.
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e Centrifuge the solution at 4000 rpm for 10 minutes to pellet any insoluble particles.[6]
o Carefully collect the supernatant for the SPE procedure.

Solid-Phase Extraction (SPE) Procedure:

Cartridge Conditioning:

o Pass 5 mL of methanol through the SPE cartridge.

o Follow with 5 mL of deionized water to equilibrate the sorbent. Do not allow the cartridge
to go dry.[6]

Sample Loading:

o Load the prepared honey supernatant onto the conditioned SPE cartridge at a slow,
dropwise flow rate (approximately 1-2 mL/min).

Washing:

o Wash the cartridge with 5 mL of deionized water to remove sugars and other polar
interferences.

o Dry the cartridge under vacuum for approximately 1 minute.[6]

Elution:

o Elute the florfenicol from the cartridge using 8 mL of methanol containing 8% ammonium
hydroxide.[6] Alternatively, ethyl acetate can be used for elution. Collect the eluate in a
clean tube.

Dry-down and Reconstitution:

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.

o Reconstitute the dried residue in 1 mL of a suitable solvent, such as 10% acetonitrile in
water, for subsequent LC-MS/MS analysis.[6]
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Data Presentation

The following table summarizes quantitative data from various studies on the solid-phase

extraction of florfenicol from honey.

Limit of
Sample . o
SPE . Elution Recovery Quantitati Referenc
Weight RSD (%)
Sorbent Solvent (%) on (LOQ) e
(9)
(nglg)
Agilent
) Not Not Sub-ng/g
SampliQ N N 74.9 - 107 0.5-9.7 [5]
Specified Specified to ng/g
OPT
8%
Agilent Ammonium Good
) Good ~ Not
Bond Elut 5 Hydroxide ) reproducibi N [6]
] recoveries ] Specified
Plexa PCX in lity
Methanol
Mean
recoveries
Waters Ethyl reported at
] 5 <15 0.05 pg/kg
Oasis HLB Acetate 0.3 pg/kg
spiking
level
Magnetic
lonic 5 mL of
o Not 29-8.8 0.02-0.1
Liquids sample N 74 - 89 ) [8]
) ] ) Specified (intra-day) ng/mL
(Dispersive  solution
SPE)
Modified
Not Not 0.2-9.1 0.02 -
QuUEChER - N 95.6 - 99.3 _ [9]
s Specified Specified (intra-day) 0.045 ng/g
Workflow Diagram
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Sample Preparation

1. Weigh 5g Honey

:

2. Dissolve in 20mL Water

:

3. Centrifuge (4000 rpm, 10 min)

;

4. Collect Supernatant

Solid-Phasé Extraction

5. Condition SPE Cartridge
(Methanol & Water)

:

6. Load Supernatant

;

7. Wash with Water

:

8. Elute Florfenicol
(e.g., Methanol/NH40OH)

Analysis l;reparation

9. Evaporate Eluate to Dryness

;

10. Reconstitute in Mobile Phase

Click to download full resolution via product page

Caption: Workflow for florfenicol extraction from honey.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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